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Compound of Interest

Compound Name: N1-Benzylpropane-1,3-diamine

Cat. No.: B111822

An In-depth Technical Guide to N1-
Benzylpropane-1,3-diamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N1-Benzylpropane-1,3-diamine,
a diamine compound with applications in chemical synthesis and potential relevance in drug
discovery and material science.

Core Compound Identification

Below is a summary of the key identifiers for N1-Benzylpropane-1,3-diamine.

Identifier Value Source
CAS Number 13910-48-0 [1][2]
Molecular Formula C10H16N2 [1112]
Molecular Weight 164.25 g/mol [1][2]
IUPAC Name N'-benzylpropane-1,3-diamine [2]

3-(Benzylamino)propylamine,
Synonyms o [2]
N-Benzyl-1,3-propanediamine

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b111822?utm_src=pdf-interest
https://www.benchchem.com/product/b111822?utm_src=pdf-body
https://www.benchchem.com/product/b111822?utm_src=pdf-body
https://www.alfa-chemistry.com/product/n1-benzylpropane-1-3-diamine-cas-13910-48-0-64065.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzylpropane-1_3-diamine
https://www.alfa-chemistry.com/product/n1-benzylpropane-1-3-diamine-cas-13910-48-0-64065.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzylpropane-1_3-diamine
https://www.alfa-chemistry.com/product/n1-benzylpropane-1-3-diamine-cas-13910-48-0-64065.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzylpropane-1_3-diamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzylpropane-1_3-diamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzylpropane-1_3-diamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

This table summarizes the key computed physicochemical properties of N1-Benzylpropane-

1,3-diamine.
Property Value Source
Monoisotopic Mass 164.131348519 Da [2]
Topological Polar Surface Area  38.1 A2 [2]
Complexity 104 [2]
LogP (calculated) 1.09

Applications in Research and Development

N1-Benzylpropane-1,3-diamine serves as a versatile building block in organic synthesis. A
notable application is its use as a ligand in the formation of metal complexes, particularly with
platinum, which have been investigated for their potential as antineoplastic agents.[3] The
structural backbone of this diamine is also found in derivatives that have been explored for
other biological activities, such as algicidal agents.

A study on N1-benzyl-N3, N3-diethylpropane-1,3-diamine derivatives demonstrated algicidal
activity against various harmful algal species. This suggests that the N-benzylpropane-1,3-
diamine scaffold can be a starting point for developing compounds with specific biological
activities.

Experimental Protocols

This protocol is adapted from a study on the synthesis of platinum complexes with N-benzyl-
1,3-propanediamine derivatives as potential antineoplastic agents.[3]

Objective: To synthesize a platinum(ll) complex using N1-Benzylpropane-1,3-diamine as a
ligand.

Materials:

e N1-Benzylpropane-1,3-diamine
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» Potassium tetrachloroplatinate(ll) (K2[PtCl4])

e Deionized water

e Reaction vessel

o Magnetic stirrer

« Filtration apparatus

Procedure:

Dissolve a specific molar equivalent of N1-Benzylpropane-1,3-diamine in deionized water.
» In a separate vessel, dissolve one molar equivalent of K2[PtCl4] in deionized water.

e Slowly add the N1-Benzylpropane-1,3-diamine solution to the K2[PtCl4] solution while
stirring continuously.

» Allow the reaction to proceed at room temperature for a specified period, monitoring for the
formation of a precipitate.

o Collect the resulting solid product by filtration.

e Wash the product with deionized water to remove any unreacted starting materials and
byproducts.

e Dry the final platinum complex under vacuum.

o Characterize the product using appropriate analytical techniques such as NMR spectroscopy
and elemental analysis.

Logical Workflow and Synthesis Diagrams

The following diagram illustrates the synthetic pathway for a platinum(ll) complex using N1-
Benzylpropane-1,3-diamine as a bidentate ligand.
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Caption: Synthetic workflow for a platinum(ll) complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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